1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione
Overview
Description
1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione is a useful research compound. Its molecular formula is C34H38Br2O2S4 and its molecular weight is 766.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photovoltaic Properties and Efficiency
1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione is notable for its role in enhancing the efficiency of polymer solar cells (PSCs). Research has demonstrated that copolymers containing this compound can achieve high power conversion efficiencies, making them promising materials for photovoltaic applications. (Ran et al., 2022) and (Cai et al., 2017).
Conjugated Copolymers for Organic Solar Cells
Studies have focused on synthesizing conjugated copolymers involving this compound, aimed at expanding the absorption range and improving the optical and photovoltaic properties of these materials. Such research is crucial for the development of more efficient organic solar cells. (Li et al., 2013) and (Tamilavan et al., 2014).
Role in Organic Electronic Devices
The compound has also been utilized in the fabrication of organic electronic devices, such as thin-film transistors and solar cells. This highlights its versatility and potential in various applications beyond solar energy harvesting. (Zeng et al., 2020).
Mechanism of Action
Target of Action
The primary target of 1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c’]dithiophene-4,8-dione is the conjugated polymer system in organic electronic applications . This compound acts as a donor-acceptor (D-A) unit in the polymer system, contributing to the tunable optoelectronic properties of the system .
Mode of Action
This compound interacts with its targets through direct C-H arylation polymerization . The compound, acting as an acceptor unit, is polymerized with donor units such as 3-hexylthiophene and 1,4-bis(dodecyloxy)benzene . This interaction results in the formation of a series of bis(thiophen-2-yl)benzothiadiazole-based donor-acceptor polymers .
Biochemical Pathways
The affected pathway is the polymerization process of the conjugated polymer system . The compound’s interaction with its targets leads to the formation of a series of donor-acceptor polymers. These polymers exhibit desirable solubility, optical, and electrical properties, which are crucial for their application in organic electronic devices .
Pharmacokinetics
The compound exhibits excellent yield in the polymerization process and the resulting polymers are soluble , which could be considered analogous to bioavailability in pharmacokinetics.
Result of Action
The molecular effect of the compound’s action is the formation of a series of donor-acceptor polymers . On a cellular level, these polymers contribute to the tunable optoelectronic properties of the conjugated polymer system . This is crucial for the system’s application in organic electronic devices such as photovoltaics, light-emitting diodes, electrochromic devices, and field-effect transistors .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the temperature can affect the absorption of the polymer films . Furthermore, the choice of catalyst in the polymerization process can also impact the yield and properties of the resulting polymers .
properties
IUPAC Name |
1,3-bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)thieno[3,4-f][2]benzothiole-4,8-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H38Br2O2S4/c1-5-9-11-19(7-3)17-23-27-28(24(39-23)18-20(8-4)12-10-6-2)32(38)30-29(31(27)37)33(21-13-15-25(35)40-21)42-34(30)22-14-16-26(36)41-22/h13-16,19-20H,5-12,17-18H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETICFAGRUKZDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CC1=C2C(=C(S1)CC(CC)CCCC)C(=O)C3=C(SC(=C3C2=O)C4=CC=C(S4)Br)C5=CC=C(S5)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H38Br2O2S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
766.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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